Cas no 2680797-86-6 (benzyl N-(2-sulfanylpropyl)carbamate)

• Product Name: benzyl N-(2-sulfanylpropyl)carbamate
• CAS No: 2680797-86-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5649123
• PubChem ID: 165917758
• Update Time: 2025-08-05

benzyl N-(2-sulfanylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680797-86-6
• EN300-28274683
• benzyl N-(2-sulfanylpropyl)carbamate

• Inchi： 1S/C11H15NO2S/c1-9(15)7-12-11(13)14-8-10-5-3-2-4-6-10/h2-6,9,15H,7-8H2,1H3,(H,12,13)
• InChI Key： QBYUUVNJVHGDBG-UHFFFAOYSA-N
• SMILES： SC(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(2-sulfanylpropyl)carbamate

Professional Introduction to Benzyl N-(2-sulfanylpropyl)carbamate (CAS No. 2680797-86-6)

Benzyl N-(2-sulfanylpropyl)carbamate, with the chemical formula C₁₀H₁₃NO₂S, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2680797-86-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a benzyl group and a 2-sulfanylpropyl moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The benzyl group, known for its stability and ability to enhance the solubility of molecules in organic solvents, plays a crucial role in the formulation of many pharmaceuticals. On the other hand, the 2-sulfanylpropyl group introduces a polar sulfide functionality, which can influence the compound's interactions with biological targets. This combination of structural features makes Benzyl N-(2-sulfanylpropyl)carbamate a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of neurological disorders and other diseases. The specific substitution pattern in Benzyl N-(2-sulfanylpropyl)carbamate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfides and sulfones are known to interact with various biological targets, including enzymes and receptors, often leading to therapeutic effects. The 2-sulfanylpropyl group in Benzyl N-(2-sulfanylpropyl)carbamate could potentially enhance its binding affinity to certain biological targets, thereby improving its efficacy as a pharmacological agent.

The synthesis of Benzyl N-(2-sulfanylpropyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of benzoyl chloride with N-(2-aminoethyl)thiourea followed by carbamoylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in drug discovery programs.

One of the most exciting aspects of Benzyl N-(2-sulfanylpropyl)carbamate is its potential as a scaffold for designing novel drugs. By modifying its structure or incorporating additional functional groups, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying lead compounds from such libraries.

In conclusion, Benzyl N-(2-sulfanylpropyl)carbamate (CAS No. 2680797-86-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the development of new therapeutic agents.